Cas no 17342-08-4 ((5S)-5-(hydroxymethyl)pyrrolidin-2-one)

(5S)-5-(hydroxymethyl)pyrrolidin-2-one structure
17342-08-4 structure
Product Name:(5S)-5-(hydroxymethyl)pyrrolidin-2-one
CAS No:17342-08-4
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD00077792
CID:50728
PubChem ID:643511
Update Time:2024-11-01

(5S)-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (S)-(+)-5-Hydroxymethyl-2-pyrrolidinone
    • L-Pyroglutaminol
    • (S)-5-(Hydroxymethyl)-2-pyrrolidinone
    • (S)-(+)-5-(Hydroxymethyl)-2-pyrrolidinone
    • (S)-5-(hydroxymethyl)pyrrolidin-2-one
    • (S)-5-Hydroxymethyl-pyrrolidin-2-one
    • (S)-Pyroglutaminol
    • 5-(hydroxymethyl)pyrrolidin-2-one
    • (5S)-5-(hydroxymethyl)pyrrolidin-2-one
    • PGLU-OL
    • L-Pyr-OL
    • H-PYR-OL
    • H-PGLU-OL
    • EOS-61026
    • PYROGLUTAMINOL
    • (+)-L-PYROGLUTAMOL
    • TIMTEC-BB SBB004302
    • 2-Pyrrolidinone, 5-(hydroxymethyl)-, (5S)-
    • L-Pyroglutamol
    • 5-oxoprolinol
    • PubChem13847
    • KSC490E4B
    • HOBJEFOCIRXQKH-BYPYZUCNSA-N
    • EN300-27221
    • SCHEMBL210597
    • (S)-5(Hydroxymethyl)-2-pyrrolidinone
    • (S)-5-(Hydroxymethyl)-2-pyrrolidinone, 97%
    • (S)-(+)-5-(hydroxymethyl)pyrrolidin-2-one
    • CHEMBL4559630
    • AKOS016015259
    • AM20090035
    • Q-200037
    • Z235344345
    • (5S)-5-(hydroxymethyl)-2-pyrrolidinone
    • 17342-08-4
    • AS-11453
    • H0867
    • Q-102735
    • MFCD00077792
    • (5S)-5-(hydroxymethyl)tetrahydro-1H-2-pyrrolone
    • CS-B0366
    • BP-12455
    • A3834
    • (S)-5-hydroxymethylpyrrolidin-2-one
    • DTXSID80349207
    • (5S)-5-(Hydroxymethyl)-2-pyrrolidinone (ACI)
    • 2-Pyrrolidinone, 5-(hydroxymethyl)-, (S)- (ZCI)
    • (+)-5-(Hydroxymethyl)-2-pyrrolidinone
    • (2S)-2-(Hydroxymethyl)-5-oxopyrrolidine
    • (S)-2-(Hydroxymethyl)pyrrolidin-5-one
    • (S)-5-(Hydroxymethyl)-2-pyrrolidone
    • 2-Pyrrolidinone 5-(hydroxymethyl)-, (5S)-
    • (S)-5-(Hydroxymethyl)-2-pyrrolidone; (S)-2-(Hydroxymethyl)pyrrolidin-5-one; (+)-5-(Hydroxymethyl)-2-pyrrolidinone;
    • NS00122001
    • MDL： MFCD00077792
    • Inchi： 1S/C5H9NO2/c7-3-4-1-2-5(8)6-4/h4,7H,1-3H2,(H,6,8)/t4-/m0/s1
    • InChI Key： HOBJEFOCIRXQKH-BYPYZUCNSA-N
    • SMILES： OC[C@@H]1CCC(N1)=O
    • BRN： 4657914

Computed Properties

  • Exact Mass: 115.06300
  • Monoisotopic Mass: 115.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 49.3
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.1808 (rough estimate)
  • Melting Point: 82.0 to 87.0 deg-C
  • Boiling Point: 346°C at 760 mmHg
  • Flash Point: 147-149℃/0.06m
  • Refractive Index: 31 ° (C=5, EtOH)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 49.33000
  • LogP: -0.41390
  • Specific Rotation: 30 º (c=2, EtOH)
  • Optical Activity: [α]20/D +30°, c = 2 in ethanol
  • Solubility: Uncertain

(5S)-5-(hydroxymethyl)pyrrolidin-2-one Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S37/39
  • FLUKA BRAND F CODES：3-10
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Storage Condition：Inert atmosphere,Room Temperature
  • Risk Phrases：R36/37/38

(5S)-5-(hydroxymethyl)pyrrolidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

(5S)-5-(hydroxymethyl)pyrrolidin-2-one Pricemore >>

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(5S)-5-(hydroxymethyl)pyrrolidin-2-one Production Method

Production Method 1

4931-66-2 4931-66-2
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol
Reference
Late-Stage Diversification of Chiral N-Heterocyclic-Carbene Precatalysts for Enantioselective Homoenolate Additions
Zheng, Pinguan; Gondo, Chenaimwoyo A.; Bode, Jeffrey W., Chemistry - An Asian Journal, 2011, 6(2), 614-620

Production Method 2

4931-66-2 4931-66-2
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol ;  overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
New chiral diamide ligands: synthesis and application in allylic alkylation
Bateman, Lorraine; Breeden, Simon W.; O'Leary, Patrick, Tetrahedron: Asymmetry, 2008, 19(3), 391-396

Production Method 3

3006017-87-1 3006017-87-1
17342-08-4 17342-08-4
Reaction Conditions
1.1 Solvents: Methanol ,  Acetone ;  15 min, rt; 24 h, rt
Reference
Benzoyldiisopropylchlorosilane: a visible light photocleavable alcohol protecting group
Lind, Florian; Markelov, Kirill; Studer, Armido, Chemical Science, 2023, 14(44), 12615-12620

Production Method 4

4931-66-2 4931-66-2
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol
Reference
Synthesis of new optically active 2-pyrrolidinones
Moutevelis-Minakakis, Panagiota; Papavassilopoulou, Eleni; Mavromoustakos, Thomas, Molecules, 2013, 18, 50-73

Production Method 5

7149-65-7 7149-65-7
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol
Reference
Approaches Towards the Synthesis of Ebelactone-a using Organosilicon Chemistry
Archibald, Sarah Catherine, 1992, , ,

Production Method 6

4931-66-2 4931-66-2
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol
Reference
Synthesis, in silico docking experiments of new 2-pyrrolidinone derivatives and study of their anti-inflammatory activity
Moutevelis-Minakakis, Panagiota; Papavassilopoulou, Eleni; Michas, George; Georgikopoulou, Kalliopi; Ragoussi, Maria-Eleni; et al, Bioorganic & Medicinal Chemistry, 2011, 19(9), 2888-2902

Production Method 7

7149-65-7 7149-65-7
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol
Reference
An Approach to the Synthesis of Nonactic Acid
Duyck, Catherine, 1991, , ,

Production Method 8

4931-66-2 4931-66-2
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol ,  Water
Reference
Synthesis of Novel Heterocyclic Compounds as Potential Pharmaceuticals
Bhattacharya, Kaberi, 1991, , ,

Production Method 9

98-79-3 98-79-3
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Methanol ,  Thionyl chloride ;  2 h, -15 °C
1.2 Reagents: Sodium borohydride Solvents: Ethanol ;  12 h, 0 °C
Reference
Asymmetric intramolecular crossed-benzoin reactions by N-heterocyclic carbene catalysis
Enders, Dieter; Niemeier, Oliver; Balensiefer, Tim, Angewandte Chemie, 2006, 45(9), 1463-1467

Production Method 10

4931-66-2 4931-66-2
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ,  Tetrahydrofuran ;  -10 °C; < 5 °C; 1 h, < 5 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, 0 °C; 0 °C → rt; 3 h, rt
Reference
Stereoselective synthesis of trans-threo-trans-oligopyrrolidines: Potential agents for RNA cleavage
Arndt, Hans-Dieter; Welz, Ruediger; Mueller, Sabine; Ziemer, Burkhart; Koert, Ulrich, Chemistry - A European Journal, 2004, 10(16), 3945-3962

Production Method 11

7149-65-7 7149-65-7
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol
Reference
Stereoselective synthesis and evaluation of all stereoisomers of Z4349, a novel and selective μ-opioid analgesic
Napoletano, M.; Della Bella, D.; Fraire, C.; Grancini, G.; Masotto, C.; et al, Bioorganic & Medicinal Chemistry Letters, 1995, 5(6), 589-92

Production Method 12

7149-65-7 7149-65-7
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol
Reference
The Stereochemistry of Electrophilic Attack on Chiral Dienylmethylsilanes
Jones, Graeme Robert, 1992, , ,

Production Method 13

7149-65-7 7149-65-7
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol
Reference
Studies directed towards the synthesis of (-)-ebelactone A
Mandal, Ajay K., 1999, , ,

Production Method 14

98-79-3 98-79-3
17342-08-4 17342-08-4
Reaction Conditions
1.1 Reagents: Methanol ,  Thionyl chloride Solvents: Methanol ;  rt
1.2 Reagents: Sodium borohydride Solvents: Ethanol ;  rt
Reference
First total synthesis of oteromycin utilizing one-pot four-step cascade reaction strategy
Uchiro, Hiromi; Shionozaki, Nobuhiro; Tanaka, Ryo; Kitano, Hiroyuki; Iwamura, Naoki; et al, Tetrahedron Letters, 2013, 54(6), 506-511

(5S)-5-(hydroxymethyl)pyrrolidin-2-one Raw materials

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:17342-08-4)L-Pyroglutaminol
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Purity:99.9%
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(CAS:17342-08-4)(5S)-5-(hydroxymethyl)pyrrolidin-2-one
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Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:25
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(CAS:17342-08-4)L-焦谷氨醇
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
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Suzhou Senfeida Chemical Co., Ltd
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Amadis Chemical Company Limited
(CAS:17342-08-4)(5S)-5-(hydroxymethyl)pyrrolidin-2-one
A3834
Purity:99%/99%
Quantity:500g/1kg
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